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Compound of Interest

Compound Name:
3,5-Difluoro-4-

methylphenylboronic acid

Cat. No.: B1431372 Get Quote

An In-depth Technical Guide to the Safe Handling of 3,5-Difluoro-4-methylphenylboronic
Acid

Authored by a Senior Application Scientist
This document provides a comprehensive safety and handling guide for 3,5-Difluoro-4-
methylphenylboronic acid, tailored for researchers, scientists, and professionals in the field

of drug development. Moving beyond a standard safety data sheet (SDS), this guide

synthesizes available data with field-proven insights to explain the causality behind

experimental choices, ensuring a self-validating system of protocols for safe and effective use.

Core Chemical Identity and Hazard Synopsis
3,5-Difluoro-4-methylphenylboronic acid is a key building block in organic synthesis,

particularly valued in Suzuki-Miyaura cross-coupling reactions for the formation of carbon-

carbon bonds.[1] Its unique electronic and structural properties, conferred by the difluoro and

methyl groups, make it a valuable reagent in the synthesis of complex molecules for

pharmaceuticals and electronic materials.[1][2] However, its utility is matched by a need for

rigorous handling protocols rooted in its chemical nature.

While a specific, comprehensive safety data sheet for CAS number 1621332-09-9 is not widely

published, a robust safety profile can be constructed by examining structurally analogous

compounds and the general reactivity of the arylboronic acid class. The primary hazards
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associated with similar fluorinated phenylboronic acids are skin irritation, serious eye irritation,

and potential respiratory tract irritation.[3][4][5] Furthermore, the entire class of arylboronic

acids warrants careful toxicological consideration due to findings of weak mutagenicity in

certain assays.[6]

Identifier Value

IUPAC Name (3,5-difluoro-4-methylphenyl)boronic acid[7]

CAS Number 1621332-09-9[7][8]

Molecular Formula C₇H₇BF₂O₂[7]

Molecular Weight 171.94 g/mol [7]

SMILES CC1=C(F)C=C(B(O)O)C=C1F[7]

The Chemistry of Risk: Understanding Arylboronic
Acid Behavior
A core principle of laboratory safety is understanding the inherent chemical properties of a

substance. For arylboronic acids, two key behaviors dictate handling and storage protocols: the

propensity to form cyclic anhydrides (boroxines) and the potential for protodeboronation.

Boroxine Formation: Arylboronic acids can readily dehydrate to form stable, six-membered

cyclic anhydrides known as boroxines.[9] This process is often a reversible equilibrium.

Consequently, commercial arylboronic acids frequently exist as a mixture of the free acid and

its boroxine, with varying amounts of water.[9] This has practical implications:

Physical State: The material may not be a uniform, free-flowing powder, affecting weighing

and transfer operations.

Stoichiometry: The presence of the anhydride form means the effective molecular weight of

the reagent can differ from the monomeric acid, a critical consideration for precise reaction

stoichiometry.

Hygroscopicity: The equilibrium with water makes these compounds hygroscopic,

necessitating storage in dry, inert conditions to maintain integrity.[10][11]
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Protodeboronation: This is a decomposition pathway where the C-B bond is cleaved, replacing

the boronic acid group with a hydrogen atom. This reaction can be accelerated by factors such

as heat, the presence of water, and acidic or basic conditions.[6] For researchers, this means

that improper reaction conditions or prolonged storage can lead to the degradation of the

starting material, impacting reaction yield and purity.

Hazard Identification and GHS Classification
(Extrapolated)
Based on the data available for closely related compounds like 3-Fluoro-4-methylphenylboronic

acid and 3,4-Difluorophenylboronic acid, the following GHS classification is anticipated for 3,5-
Difluoro-4-methylphenylboronic acid.[3][4][5] This represents a scientifically grounded yet

precautionary approach in the absence of specific test data.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[3]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[3]

[4]

Serious Eye Damage/Irritation Category 2
H319: Causes serious eye

irritation[3][4]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[3][5]

Signal Word:Warning[3][4]

Precautionary Statements (Selected):

P261: Avoid breathing dust.[12][13]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[3][4][14]

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[3][4]
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P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[14]

Risk Mitigation and Safe Handling Protocols
A proactive approach to safety involves layering engineering controls, personal protective

equipment, and stringent procedural discipline.

Engineering Controls and Personal Protective
Equipment (PPE)
The primary engineering control for handling this compound is a certified chemical fume hood

to prevent inhalation of dust particles.[5] Eyewash stations and safety showers must be readily

accessible.[3][13]
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Risk Assessment

PPE Selection

Assess Task:
Handling 3,5-Difluoro-4-methylphenylboronic acid

Nature of Task?

Standard PPE:
- Nitrile Gloves

- Safety Goggles (EN 166)
- Lab Coat

Weighing Solid
(in fume hood)

Enhanced PPE:
- Standard PPE

- Face Shield (if splash risk)

Solution Transfer
& Reaction Setup

Emergency PPE:
- Double Gloves

- Chemical Splash Goggles
- Face Shield

- Impervious Apron/Suit
- Dust Respirator

Spill / Aerosol
Generation Risk

Click to download full resolution via product page

Caption: PPE selection workflow based on the assessed risk of the handling task.
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Detailed Protocol: Weighing and Transferring Solid
Reagent
This protocol is designed to minimize dust generation and prevent cross-contamination.

Preparation: Don all required PPE as determined by the workflow diagram (lab coat, safety

goggles, nitrile gloves). Confirm the chemical fume hood is functioning correctly.

Staging: Place a clean, anti-static weigh boat, a spatula, the reagent container, and a labeled

receiving flask inside the fume hood.

Tare: Place the empty weigh boat on the analytical balance and tare the weight.

Dispensing: Carefully open the reagent container. Using a clean spatula, slowly transfer the

approximate amount of solid to the weigh boat. Avoid any rapid movements that could

generate dust. Close the main reagent container immediately.

Weighing: Record the precise weight of the solid.

Transfer: Carefully pick up the weigh boat and gently pour the solid into the receiving flask. If

necessary, use a solvent from the planned reaction (e.g., THF, Dioxane) to rinse the weigh

boat and ensure a complete, quantitative transfer.

Cleanup: Dispose of the weigh boat and any contaminated materials (e.g., disposable

gloves) in the appropriate solid chemical waste container. Wipe down the spatula and the

balance surface with a damp cloth.

Emergency Response Procedures
Rapid and correct response to an exposure or spill is critical.

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes. If skin irritation occurs or persists, seek medical attention.[3][4]

Eye Contact: Immediately rinse eyes cautiously with plenty of water for at least 15 minutes,

holding the eyelids open. Remove contact lenses if present and easy to do. Continue rinsing.

Seek immediate medical attention.[3][14]
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Inhalation: Remove the person to fresh air and keep them comfortable for breathing. If the

person feels unwell or breathing is difficult, seek medical attention.[3][5]

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Call a poison center or doctor if

you feel unwell.[3]

Fire Fighting: This material is not flammable, but thermal decomposition can produce

hazardous gases including carbon oxides, hydrogen fluoride, and boron oxides.[3] Use

extinguishing media appropriate for the surrounding fire, such as carbon dioxide or dry

chemical powder. Firefighters should wear self-contained breathing apparatus (SCBA).[3]

Accidental Release Workflow
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Spill Detected
(Solid Powder)

Alert Personnel &
Evacuate Immediate Area

Don Emergency PPE:
- Respirator
- Goggles
- Gloves

Prevent Dust Spread:
Cover with plastic sheet
or gently wet with water

Collect Material:
Sweep up carefully into

a labeled waste container

Decontaminate Area:
Wash surface with soap

and water

Dispose of Waste
(including PPE)

as Hazardous Material

Click to download full resolution via product page

Caption: Step-by-step workflow for responding to an accidental solid spill.

Storage and Stability
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Proper storage is essential to maintain the chemical's purity and prevent degradation.

Conditions to Avoid: Avoid exposure to moisture, excess heat, and dust formation.[3][10]

Incompatible Materials: Keep away from strong oxidizing agents and strong acids.[3][10][14]

Recommended Storage: Store in a tightly closed container in a dry, cool, and well-ventilated

place.[10][14] For long-term stability and to minimize degradation, refrigeration under an inert

atmosphere (e.g., Argon or Nitrogen) is the best practice.

Toxicological Profile and Genotoxicity
Considerations
For professionals in drug development, understanding the toxicological profile of a reagent is

paramount, as residual amounts could carry over into an Active Pharmaceutical Ingredient

(API).

While specific toxicological data for 3,5-Difluoro-4-methylphenylboronic acid is scarce, the

broader class of arylboronic acids has been identified as potentially weakly mutagenic in

microbial assays (Ames test).[6] This finding suggests that arylboronic acids may be

considered potential genotoxic impurities (PGIs).[6]

Implications for Drug Development:

Impurity Control: Regulatory agencies may require strict control over residual levels of the

arylboronic acid in the final API.

Process Optimization: The best strategy for control is often to ensure the complete

decomposition or removal of the unreacted boronic acid during the reaction workup and

purification stages.[6] Methods for scavenging or removing residual boronic acids include

basic washes, complexation with diethanolamine, or selective crystallization.[6]

This underscores the importance of developing robust analytical methods to detect and

quantify trace levels of this reagent in the final product stream.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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